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Compound of Interest

Compound Name: KRAS inhibitor-23

Cat. No.: B12376138

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides detailed, step-by-step procedures for the safe
disposal of KRAS inhibitor-23, a compound noted for being harmful if swallowed and highly
toxic to aquatic life with long-lasting effects.[1] Adherence to these guidelines is crucial for
minimizing risks and complying with safety regulations.

Chemical and Physical Properties

A summary of the key properties of KRAS G12C inhibitor-23 is provided below. This information
Is essential for understanding the compound's hazard profile and handling requirements.
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Chemical Name

KRAS G12C inhibitor 23

[1]

CAS Number 2735721-00-1 [1]
Molecular Formula C32H36CIFN205 [1]
Molecular Weight 553.63 g/mol [1]

Hazard Statements

H302: Harmful if swallowed.

[1]

H410: Very toxic to aquatic life

with long lasting effects.

[1]

Storage

Store at -20°C (powder) or
-80°C (in solvent). Keep
container tightly sealed in a

cool, well-ventilated area,

away from direct sunlight and

ignition sources.

[1]

Disposal Procedures

The fundamental principle for the disposal of KRAS inhibitor-23 is that it must be treated as

hazardous waste and disposed of through an approved waste disposal plant.[1] Under no

circumstances should it be discarded in regular trash or poured down the drain.[2][3]

Step-by-Step Disposal Protocol:

e Waste Segregation:

o Do not mix KRAS inhibitor-23 waste with other incompatible chemical wastes.[4][5] It is

incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[1]

o Maintain separate, clearly labeled waste containers for solid and liquid forms of KRAS

inhibitor-23 waste.

o Container Selection and Labeling:
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o Use only approved, chemical-resistant containers for waste collection. Ensure the
containers are in good condition and have secure, tightly fitting lids.

o Label the waste container clearly and accurately. The label should include:

The words "Hazardous Waste"

The full chemical name: "KRAS G12C inhibitor-23"

Relevant hazard pictograms (e.g., harmful, environmental hazard)[6]

The date of waste accumulation.

Contact information for the responsible researcher or lab.

» Waste Accumulation and Storage:

o Keep the hazardous waste container closed at all times, except when adding waste.[2][4]

o Store the waste container in a designated, secure, and well-ventilated secondary
containment area to prevent spills and accidental release.[5]

o Disposal of Empty Containers:

[e]

An "empty" container that held KRAS inhibitor-23 is still considered hazardous waste.

o To decontaminate an empty container, it must be triple-rinsed with a suitable solvent that
can dissolve the compound.[2][4]

o The rinsate from this process is also considered hazardous waste and must be collected
and disposed of accordingly.[2][4]

o Once triple-rinsed, deface or remove the original label from the container before disposing
of it as regular, non-hazardous waste.[2]

» Arranging for Final Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for the pickup and final disposal of the

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.canterbury.ac.nz/content/dam/uoc-main-site/documents/pdfs/d-other/CAPE-Chemical-Waste-Management-Guidelines.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b12376138?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

collected KRAS inhibitor-23 waste.

o Follow all institutional and local regulations for the documentation and handover of
hazardous waste.

Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of KRAS inhibitor-23.
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KRAS Inhibitor-23 Disposal Workflow
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Caption: Workflow for the safe disposal of KRAS inhibitor-23.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. KRAS G12C inhibitor 23|2735721-00-1|MSDS [dcchemicals.com]
e 2.vumc.org [vumc.org]
» 3. Hazardous Waste and Disposal - American Chemical Society [acs.org]

» 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

o 5. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
e 6. canterbury.ac.nz [canterbury.ac.nz]

 To cite this document: BenchChem. [Essential Guide to the Safe Disposal of KRAS Inhibitor-
23]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b12376138#kras-inhibitor-23-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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